Cas no 75942-39-1 (1,2-Benzenedicarbonitrile,3,6-bis(octyloxy)-)

• Product Name: 1,2-Benzenedicarbonitrile,3,6-bis(octyloxy)-
• CAS No: 75942-39-1
• MF: C₂₄H₃₆N₂O₂
• MW: 384.554846763611
• CID: 560760
• PubChem ID: 4067375
• Update Time: 2025-06-09

1,2-Benzenedicarbonitrile,3,6-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile,3,6-bis(octyloxy)-
• 3,6-dioctoxybenzene-1,2-dicarbonitrile
• 3,6-Dioctyloxy-1,2-benzenedicarbonitrile
• 3,6-dioctyloxyphthalonitrile
• 429481_SIAL
• AC1N3N3Z
• AG-H-02825
• CTK5E2226
• F84049
• DTXSID80398972
• AKOS015916536
• 3,6-Bis(octyloxy)phthalonitrile
• starbld0009375
• CS-0434263
• 75942-39-1
• 3 6-DIOCTYLOXY-1 2-BENZENEDICARBONITRIL&
• 3,6-BIS(OCTYLOXY)BENZENE-1,2-DICARBONITRILE

• Inchi： 1S/C24H36N2O2/c1-3-5-7-9-11-13-17-27-23-15-16-24(22(20-26)21(23)19-25)28-18-14-12-10-8-6-4-2/h15-16H,3-14,17-18H2,1-2H3
• InChI Key： GKGPSCRTAALNMD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C#N)C=1C#N)OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 384.27788
• Monoisotopic Mass: 384.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1
• Melting Point: 143-147℃
• Boiling Point: 537.6°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.505
• PSA: 66.04

1,2-Benzenedicarbonitrile,3,6-bis(octyloxy)- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 1,2-Benzenedicarbonitrile,3,6-bis(octyloxy)-

1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) (CAS No. 75942-39-1): An Overview of Its Structure, Properties, and Applications

1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) (CAS No. 75942-39-1) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its benzene ring substituted with two cyano groups at the 1 and 2 positions and two octyloxy groups at the 3 and 6 positions. The combination of these functional groups imparts a range of interesting properties that make it suitable for various applications.

The molecular formula of 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) is C₂₀H₃₀N₂O₂, and its molecular weight is approximately 346.47 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and coupling reactions. The synthesis process can be optimized to achieve high yields and purity, making it a valuable intermediate in the production of more complex molecules.

In terms of physical properties, 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) is a solid at room temperature with a melting point ranging from 85 to 87°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it easy to handle and process in various chemical reactions and formulations.

The unique structure of 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) contributes to its chemical stability and reactivity. The cyano groups are highly reactive and can participate in a variety of chemical transformations, including nucleophilic addition reactions and coupling reactions. The octyloxy groups provide hydrophobicity and can influence the compound's solubility and interaction with other molecules.

In recent years, 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) has been extensively studied for its potential applications in materials science. One notable application is in the development of liquid crystals for display technologies. The combination of the rigid benzene ring and flexible alkyl chains makes it an excellent candidate for forming mesomorphic phases with desirable optical properties. Research has shown that compounds with similar structures can exhibit high birefringence and low viscosity, which are crucial for high-performance liquid crystal displays (LCDs).

Beyond liquid crystals, 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) has also found applications in the field of organic electronics. Its electronic properties can be tuned by modifying the substituents on the benzene ring or by incorporating it into polymer chains. This makes it a promising material for organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs). Recent studies have demonstrated that derivatives of this compound can achieve high charge carrier mobilities and good photovoltaic performance.

In the pharmaceutical industry, 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) has been explored as a building block for the synthesis of bioactive molecules. The cyano groups can be converted into other functional groups such as carboxylic acids or amides through various chemical transformations. These derivatives have shown potential as inhibitors of specific enzymes or as ligands for receptor proteins. For example, some derivatives have been reported to exhibit anti-inflammatory or anti-cancer activities.

The environmental impact of 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Research into more sustainable synthesis methods and biodegradable alternatives is ongoing to further enhance its environmental profile.

In conclusion, 1,2-Benzenedicarbonitrile, 3,6-bis(octyloxy) (CAS No. 75942-39-1) is a multifaceted compound with a wide range of applications in materials science and pharmaceuticals. Its unique molecular structure provides a foundation for developing advanced materials with tailored properties and bioactive molecules with therapeutic potential. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.